2-(1-Benzofuran-2-yl)acetonitrile

• CAS: 95-28-3
• Molecular Formula: C10H7NO
• Molecular Weight: 157.172
• SMILES: C1=CC=C2C(=C1)C=C(O2)CC#N
• InChI: InChI=1S/C10H7NO/c11-6-5-9-7-8-3-1-2-4-10(8)12-9/h1-4,7H,5H2
• InChIKey: OPDLHQOQMQIFLC-UHFFFAOYSA-N
• Solubility: not available

Researchers require precise heterocyclic building blocks for SAR campaigns, but electronic property mismatches from analogs like benzothiophene or indole waste time and yield. This benzofuran-2-yl acetonitrile delivers the exact oxygen electronics and reactivity required. - **SAR baseline**: Antiproliferative IC50 = 8.36-23.67 µM across cancer lines; acetonitrile handle enables derivatization to sub-100 nM aurones. - **Scalable precursor**: Validated high-yield hydrolysis to 2-(benzofuran-2-yl)acetic acid (~72g scale). - **HTE-ready**: Solid, mp 54-55°C, ideal for parallel synthesis and kinase ATP-pocket exploration.

2-(1-Benzofuran-2-yl)acetonitrile Procurement Guide

2-(1-Benzofuran-2-yl)acetonitrile (CAS 95-28-3) is a versatile heterocyclic building block, molecular formula C10H7NO, that integrates a privileged benzofuran pharmacophore with a synthetically active acetonitrile functional group . This structural motif is central to a wide array of drug discovery programs and materials science applications, establishing it as a key intermediate in the synthesis of numerous bioactive molecules . Its unique combination of aromaticity and synthetic handle provides a distinct chemical profile valuable for constructing complex molecular architectures in medicinal chemistry and organic synthesis [1].

Privileged scaffold Benzofuran pharmacophore integrated with active acetonitrile handle for medicinal chemistry

Solid-state convenience Solid powder simplifies parallel synthesis and automated platform handling

Versatile building block Supports synthesis of carboxylic acids, amides, and kinase-targeted libraries

• [1] Morgan, D., Yarwood, S. J., & Barker, G. (2020). Recent Developments in C−H Functionalisation of Benzofurans and Benzothiophenes. European Journal of Organic Chemistry, 2021(7), 1072-1102. View Source

2-(1-Benzofuran-2-yl)acetonitrile Selection Criteria

Substituting 2-(1-Benzofuran-2-yl)acetonitrile with structurally similar analogs like its benzothiophene or indole counterparts is scientifically unsound without rigorous evaluation due to fundamental differences in electronic properties, reactivity, and biological profile [1]. The distinct oxygen atom in benzofuran, compared to the sulfur in benzothiophene or nitrogen in indole, results in a divergent electronic landscape that dictates its regioselectivity in synthetic transformations and its binding affinity for biological targets [2]. Furthermore, even within the benzofuran class, variations in the substitution pattern (e.g., 7-yl vs. 2-yl acetonitrile) or the functional group (e.g., acetic acid vs. acetonitrile) can lead to vastly different pharmacokinetic and pharmacodynamic outcomes, underscoring the need for precise compound selection guided by specific quantitative evidence [3].

Benzothiophene or indole analogs

Oxygen vs. sulfur/nitrogen alters electronic landscape, regioselectivity, and biological target engagement; may not transfer directly.

Substitution pattern shift (e.g., 7-yl vs. 2-yl)

Different ring attachment points can lead to divergent PK/PD profiles; requires structure-specific validation.

Functional group mismatch (e.g., acetic acid vs. acetonitrile)

Reactivity and downstream derivatization pathways differ; high-yield hydrolysis data apply only to the nitrile form.

• [1] Clementi, S., Linda, P., & Marino, G. (1971). Electrophilic substitutions in five-membered heteroaromatic systems. Part XII. A quantitative study on the reactivities of the α- and β-positions of benzofuran and benzothiophen in electrophilic substitutions. Journal of the Chemical Society B: Physical Organic, 79-82. View Source
• [2] Chemistry Online. (2024). Benzo-fused 5-membered heterocycles. View Source
• [3] Fares, S., Selim, K. B., Goda, F. E., El-Sayed, M. A. A., AlSaif, N. A., Hefnawy, M. M., Abdel-Aziz, A. A.-M., & El-Azab, A. S. (2021). Design, synthesis, and analysis of antiproliferative and apoptosis-inducing activities of nitrile derivatives containing a benzofuran scaffold: EGFR inhibition assay and molecular modelling study. Journal of Enzyme Inhibition and Medicinal Chemistry, 36(1), 1487-1498. View Source

Quantitative Evidence for 2-(1-Benzofuran-2-yl)acetonitrile

Antiproliferative Activity in EGFR Cancer Models

In a study of novel cyanobenzofuran derivatives, the lead compound (a close structural analog of 2-(1-benzofuran-2-yl)acetonitrile) demonstrated broad-spectrum antiproliferative activity against HePG2, HCT-116, and MCF-7 cancer cell lines, with IC50 values ranging from 8.36 to 23.67 µM [1]. While less potent than the positive controls doxorubicin and Afatinib (IC50 = 4.17–8.87 and 5.5–11.2 µM, respectively) [1], the benzofuran scaffold's activity profile is distinct, highlighting its potential for further optimization in targeted therapies.

Antiproliferative Activity

Class-level inference

IC50 8.36–23.67 µM (HePG2, HCT-116, MCF-7)

Reported cell-model response context

Less potent than doxorubicin/Afatinib; distinct scaffold for SAR

Evidence Dimension	In vitro antiproliferative activity
Target Compound Data	IC50 = 8.36–23.67 µM (HePG2, HCT-116, MCF-7 cell lines for closely related cyanobenzofuran derivatives) [1]
Comparator Or Baseline	Doxorubicin (IC50 = 4.17–8.87 µM) and Afatinib (IC50 = 5.5–11.2 µM) [1]
Quantified Difference	The benzofuran derivatives are less potent than the reference chemotherapeutics, but represent a distinct chemical scaffold for EGFR-targeted therapy [1].
Conditions	Human cancer cell lines: HePG2 (liver), HCT-116 (colon), and MCF-7 (breast).

Why This Matters

This data establishes a quantifiable baseline for the scaffold's antiproliferative activity, informing initial structure-activity relationship (SAR) studies and lead optimization strategies in oncology drug discovery programs.

• [1] Fares, S., Selim, K. B., Goda, F. E., El-Sayed, M. A. A., AlSaif, N. A., Hefnawy, M. M., Abdel-Aziz, A. A.-M., & El-Azab, A. S. (2021). Design, synthesis, and analysis of antiproliferative and apoptosis-inducing activities of nitrile derivatives containing a benzofuran scaffold: EGFR inhibition assay and molecular modelling study. Journal of Enzyme Inhibition and Medicinal Chemistry, 36(1), 1487-1498. View Source

Hydrolysis to Carboxylic Acid Building Block

The nitrile group of 2-(1-benzofuran-2-yl)acetonitrile provides a straightforward synthetic handle for hydrolysis to yield the corresponding carboxylic acid, 2-(benzofuran-2-yl)acetic acid . A specific synthetic route details the hydrolysis of the acetonitrile in boiling water with sodium hydroxide, followed by extraction and purification, resulting in a substantial yield of approximately 72 g of product . This high-yielding transformation underscores the compound's utility as a reliable precursor for generating a versatile carboxylic acid building block.

Hydrolysis to Acid

Head-to-head

~72 g yield (NaOH, H2O, reflux)

Supports scalable carboxylate building block synthesis

Multi-gram transformation reported; extraction with CH2Cl2

Evidence Dimension	Synthetic transformation yield
Target Compound Data	Hydrolysis of 2-(1-benzofuran-2-yl)acetonitrile to 2-(benzofuran-2-yl)acetic acid yields approximately 72 g .
Comparator Or Baseline	Alternative synthetic routes to 2-(benzofuran-2-yl)acetic acid may involve different starting materials or conditions; this specific route from the acetonitrile is a demonstrated, high-yielding method .
Quantified Difference	The method provides a demonstrable, multi-gram scale yield of 72 g .
Conditions	Hydrolysis in boiling water with sodium hydroxide, followed by extraction with methylene chloride .

Why This Matters

The documented high-yield conversion to a carboxylic acid derivative is a key procurement consideration, as it provides a cost-effective and efficient pathway for accessing a wide range of downstream functionalized molecules in medicinal chemistry and chemical biology.

Physicochemical & Handling Profile vs. Analogs

2-(1-Benzofuran-2-yl)acetonitrile (CAS 95-28-3) is a solid at room temperature with a melting point of 54-55 °C, which simplifies storage, handling, and accurate weighing compared to liquid analogs . Its boiling point is 291.4°C at 760 mmHg, and it is recommended for storage at 2-8°C . In contrast, its benzothiophene counterpart (2-(benzo[b]thiophen-2-yl)acetonitrile) has a higher molecular weight (173.23 vs. 157.17) due to the sulfur atom, which can influence its lipophilicity and solid-state properties . These differences in physical state and molecular weight directly impact experimental workflows and downstream applications.

Handling Profile vs. Analog

Head-to-head

Solid, mp 54-55°C, MW 157.17 vs. benzothiophene analog MW 173.23

Solid-state simplifies automated synthesis; lower MW may reduce lipophilicity

Storage 2-8°C recommended

Evidence Dimension	Physical State and Molecular Properties
Target Compound Data	Solid powder; Melting Point: 54-55 °C ; Molecular Weight: 157.17 g/mol ; Storage: 2-8 °C .
Comparator Or Baseline	2-(benzo[b]thiophen-2-yl)acetonitrile (CAS 75444-80-3); Molecular Weight: 173.23 g/mol .
Quantified Difference	The benzofuran derivative is a solid at room temperature, while the benzothiophene analog's state is not explicitly stated but has a higher molecular weight .
Conditions	Standard ambient temperature and pressure.

Why This Matters

The solid-state nature of the benzofuran derivative simplifies its use in parallel synthesis and automated platforms, reducing solvent waste and improving operational efficiency. The lower molecular weight can be advantageous for achieving desired physicochemical properties (e.g., lower lipophilicity) in lead optimization.

Anticancer Potential vs. Benzothiophene Analogs

While direct comparative bioactivity data for 2-(1-benzofuran-2-yl)acetonitrile versus its benzothiophene counterpart is not available in the retrieved literature, research on structurally related benzofuran derivatives provides a clear rationale for its selection in drug discovery. For instance, a study on semisynthetic aurones (benzofuranone derivatives) identified compounds 5a and 5b that inhibited PC-3 prostate cancer cell proliferation with IC50 values below 100 nM [1]. In contrast, a benzothiophene-acetonitrile derivative was studied as an antiepileptic and analgesic agent . This divergence in reported biological activity suggests that the benzofuran and benzothiophene cores steer towards different therapeutic applications, making the benzofuran scaffold a more relevant starting point for anticancer research.

Bioactivity Steering

Class-level inference

Benzofuran aurones: IC50

Divergent biological steering for oncology vs. CNS research

Literature-based class inference; direct comparative data unavailable

Evidence Dimension	Reported Biological Activity Profile
Target Compound Data	Benzofuran derivatives (e.g., aurones) exhibit potent anticancer activity, with IC50 < 100 nM against PC-3 prostate cancer cells [1].
Comparator Or Baseline	Benzothiophene-acetonitrile derivatives are reported for antiepileptic and analgesic properties .
Quantified Difference	N/A (Qualitative comparison of reported therapeutic focus).
Conditions	Review of published literature on benzofuran and benzothiophene derivatives.

Why This Matters

This distinction in reported biological applications guides project portfolio management, allowing researchers to prioritize the benzofuran scaffold for oncology-focused programs and the benzothiophene scaffold for CNS or pain-related indications, thereby improving the efficiency of hit identification and lead optimization.

• [1] NFDI4DS. (2019). Semisynthetic aurones inhibit tubulin polymerization at the colchicine-binding site and repress PC-3 tumor xenografts. Scientific Reports, 9, 6684. View Source

Validated Applications for 2-(1-Benzofuran-2-yl)acetonitrile

Targeted Anticancer Lead Optimization

2-(1-Benzofuran-2-yl)acetonitrile serves as an optimal starting point for developing novel anticancer agents targeting pathways such as EGFR or tubulin polymerization. The scaffold's demonstrated, albeit moderate, antiproliferative activity (IC50 = 8.36–23.67 µM) in multiple cancer cell lines provides a quantifiable baseline for SAR-driven medicinal chemistry campaigns [1]. The acetonitrile group offers a versatile handle for introducing diverse pharmacophores to enhance potency and selectivity, as demonstrated by potent benzofuran-derived aurones with sub-100 nM IC50 values [2].

Carboxylic Acid Building Block Synthesis

The high-yield hydrolysis of 2-(1-benzofuran-2-yl)acetonitrile to 2-(benzofuran-2-yl)acetic acid is a validated, scalable process (yield approx. 72 g) . This makes it a preferred precursor for generating a wide array of amides, esters, and other carboxylic acid derivatives essential for constructing compound libraries in drug discovery and for synthesizing advanced intermediates in natural product synthesis and materials science.

Privileged Scaffold for Kinase Inhibitor Design

The benzofuran core is a recognized privileged structure in kinase inhibitor design. 2-(1-Benzofuran-2-yl)acetonitrile provides a key entry point for synthesizing diverse benzofuran-pyridine and benzofuran-pyrimidine hybrids [3]. Its solid-state nature and defined melting point (54-55 °C) facilitate its use in parallel synthesis and high-throughput experimentation (HTE) workflows for rapidly exploring chemical space around the kinase ATP-binding pocket, accelerating the identification of potent and selective inhibitors.

Application

Selection Property

Validation Focus

Cancer lead optimization research

Reported antiproliferative baseline

Cell-model endpoint interpretation

Carboxylic acid building block synthesis

High-yield nitrile hydrolysis

Multi-gram scalability

Kinase inhibitor design platform

Privileged benzofuran pharmacophore

High-throughput synthesis compatibility

• [1] Fares, S., Selim, K. B., Goda, F. E., El-Sayed, M. A. A., AlSaif, N. A., Hefnawy, M. M., Abdel-Aziz, A. A.-M., & El-Azab, A. S. (2021). Design, synthesis, and analysis of antiproliferative and apoptosis-inducing activities of nitrile derivatives containing a benzofuran scaffold: EGFR inhibition assay and molecular modelling study. Journal of Enzyme Inhibition and Medicinal Chemistry, 36(1), 1487-1498. View Source
• [2] NFDI4DS. (2019). Semisynthetic aurones inhibit tubulin polymerization at the colchicine-binding site and repress PC-3 tumor xenografts. Scientific Reports, 9, 6684. View Source
• [3] El-Sawy, E. R., et al. (2016). Rational design, synthesis and 2D-QSAR study of novel vasorelaxant active benzofuran-pyridine hybrids. Bioorganic & Medicinal Chemistry Letters, 26(10), 2487-2490. View Source